Cas no 67520-98-3 (2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI))

2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI) structure
67520-98-3 structure
Product Name:2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI)
CAS No:67520-98-3
MF:C10H10N2O2
MW:190.198602199554
CID:966194
Update Time:2024-03-05

2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 2H-Benzimidazol-2-one,1-acetyl-1,3-dihydro-5-methyl-(9CI)
    • 2H-Benzimidazol-2-one, 1-acetyl-1,3-dihydro-5-methyl-
    • Inchi: 1S/C10H10N2O2/c1-6-3-4-9-8(5-6)11-10(14)12(9)7(2)13/h3-5H,1-2H3,(H,11,14)
    • InChI Key: FKVQIAUNBMFTLB-UHFFFAOYSA-N
    • SMILES: C1(=O)N(C(C)=O)C2=CC=C(C)C=C2N1

Computed Properties

  • Exact Mass: 190.074
  • Monoisotopic Mass: 190.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 277
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.4A^2
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